Cas no 467235-07-0 (1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde)

1-(Propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde is a heterocyclic aldehyde derivative featuring a benzotriazole core substituted with an isopropyl group at the 1-position and a formyl group at the 6-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which facilitates further derivatization, such as condensation or nucleophilic addition reactions. The benzotriazole moiety enhances stability and may impart unique electronic properties, making it useful in coordination chemistry or as a precursor for pharmaceuticals and agrochemicals. Its structural features allow for selective modifications, enabling applications in material science and fine chemical synthesis. The compound is typically handled under controlled conditions due to its sensitivity.

1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde structure

467235-07-0 structure

Product Name:1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde

CAS No:467235-07-0

MF:C₁₀H₁₁N₃O

MW:189.213841676712

CID:930484

PubChem ID:11615316

Update Time:2025-08-03

1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-isopropyl-1h-benzo[d][1,2,3]triazole-5-carbaldehyde
- 1-ISOPROPYL-1H-BENZO[D][1,2,3]TRIAZOLE-6-CARBALDEHYDE
- 3-isopropyl-3H-benzotriazole-5-carbaldehyde
- 1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde
- SCHEMBL1021716
- 1-(Propan-2-yl)-1H-benzotriazole-5-carbaldehyde
- DTXSID90601762
- 467235-07-0
- AKOS006229329
- DB-126929
- MDL： MFCD09264623
- Inchi： 1S/C10H11N3O/c1-7(2)13-10-5-8(6-14)3-4-9(10)11-12-13/h3-7H,1-2H3
- InChI Key： LYCLRAZQIZWTOL-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2=C(C=1)N(C(C)C)N=N2

Computed Properties

Exact Mass: 189.09000
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 47.8Å²

Experimental Properties

PSA: 47.78000
LogP: 1.82470

1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325840-1g	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%+	1g	$617	2024-07-16
Chemenu	CM325840-1g	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%+	1g	$582	2021-08-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-100MG	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	100MG	￥ 963.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-250MG	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	250MG	￥ 1,537.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-500MG	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	500MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-1G	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	1g	￥ 3,841.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-5G	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	5g	￥ 11,523.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-10G	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	10g	￥ 19,206.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-100mg	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	100mg	￥962.0	2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4170-250mg	1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde	467235-07-0	95%	250mg	￥1537.0	2024-04-19